3-(Hydroxymethyl)-2-methoxybenzoic acid

• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• SMILES: COC1=C(C=CC=C1C(=O)O)CO
• InChI: InChI=1S/C9H10O4/c1-13-8-6(5-10)3-2-4-7(8)9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
• InChIKey: VHMFBPRMPDIBGT-UHFFFAOYSA-N

Researchers employing directed ortho-metalation (DoM) require the correct regioisomer for exclusive 3-position functionalization. The 4- and 5-substituted isomers direct metalation to different sites, yielding undesired products. This 3-(hydroxymethyl)-2-methoxybenzoic acid solves this problem. Key advantages: Enables exclusive 3-position deprotonation via s-BuLi/TMEDA; predicted pKa 4.09 supports salt screening; methyl ester derivative (CAS 1427363-87-8) validated for co-crystal formulation. Supplied at ≥98% purity; shipped globally for R&D.

3-(Hydroxymethyl)-2-methoxybenzoic Acid Overview

3-(Hydroxymethyl)-2-methoxybenzoic acid (CAS: 1187238-06-7) is a disubstituted benzoic acid derivative bearing a methoxy group at the 2-position and a hydroxymethyl group at the 3-position of the aromatic ring, with a molecular formula of C₉H₁₀O₄ and a molecular weight of 182.17 g/mol . Its 3,2-substitution pattern distinguishes it from more common 4-substituted regioisomers (e.g., 4-(hydroxymethyl)-2-methoxybenzoic acid, CAS: 158089-31-7) and 5-substituted analogs (e.g., 5-(hydroxymethyl)-2-methoxybenzoic acid, CAS: 10286-57-4), enabling distinct metalation-directing effects that facilitate regioselective functionalization inaccessible to other positional isomers [1].

1

Workflow: Directed ortho-metalation (DoM) synthesis of 3-substituted 2-methoxybenzoic acid scaffolds.

2

Selection: 2,3-disubstituted regioisomer with metalation-directing carboxylate and methoxy groups.

3

Use Context: Building block for regioselective functionalization inaccessible to 4- or 5-substituted isomers.

• [1] Nguyen, T.-H.; Castanet, A.-S.; Mortier, J. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. Organic Letters 2006, 8 (4), 765-768. View Source

3-(Hydroxymethyl)-2-methoxybenzoic Acid Regioisomer Limitations

Regioisomers of (hydroxymethyl)-methoxybenzoic acid cannot be interchangeably substituted in synthetic applications because the position of the hydroxymethyl substituent relative to the carboxylate and methoxy groups fundamentally alters metalation regioselectivity. In 2-methoxybenzoic acid derivatives, the ortho-metalation site is determined by the competing directing effects of the carboxylate and methoxy groups [1]. The 3-position hydroxymethyl group in the target compound positions the benzylic alcohol ortho to the methoxy group, creating a contiguous 2,3-disubstituted pattern that serves as a specific scaffold for further functionalization. In contrast, the 4-substituted isomer (CAS: 158089-31-7) directs metalation to the 3- or 5-positions, while the 5-substituted isomer (CAS: 10286-57-4) directs to the 4- or 6-positions, yielding entirely different substitution products [1]. The quantitative evidence below demonstrates that this positional specificity confers measurable advantages in synthetic accessibility, physicochemical properties, and downstream application performance.

Regioisomer Replacing with 4-(hydroxymethyl)-2-methoxybenzoic acid shifts metalation to the 3- or 5-positions, generating different scaffolds.

Regioisomer 5-(Hydroxymethyl)-2-methoxybenzoic acid directs metalation to the 4- or 6-positions; synthetic route and product profile may not transfer.

Scaffold Contiguous 2,3-substitution pattern is specific to this isomer; alternative substitution alters downstream derivatization and property sets.

• [1] Nguyen, T.-H.; Castanet, A.-S.; Mortier, J. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. Organic Letters 2006, 8 (4), 765-768. View Source

3-(Hydroxymethyl)-2-methoxybenzoic Acid: Differentiation Evidence

Ortho-Metalation Regioselectivity

Treatment of unprotected 2-methoxybenzoic acid with s-BuLi/TMEDA at −78 °C results in exclusive deprotonation at the position ortho to the carboxylate (the 3-position), enabling one-pot preparation of 3-substituted 2-methoxybenzoic acids that are not easily accessible by conventional electrophilic substitution chemistry [1]. This regioselectivity is the mechanistic basis for accessing 3-(hydroxymethyl)-2-methoxybenzoic acid via directed ortho-metalation followed by electrophilic trapping with formaldehyde equivalents. In contrast, the 4- and 5-substituted regioisomers cannot be directly accessed via this metalation route, requiring alternative synthetic sequences with typically lower overall yields (<40% over multiple steps versus >70% one-pot yield for 3-substituted derivatives) [1].

Ortho-Metalation Regioselectivity

Reported

Exclusive 3-position deprotonation (100% regioselectivity) with s-BuLi/TMEDA at −78 °C, enabling one-pot access to 3-substituted derivatives. 4- and 6-isomers require alternative conditions or multistep sequences.

Supports synthetic accessibility advantage for the 3-substituted scaffold.

Regioselectivity confirmed under specific metalation conditions; class-level inference for hydroxymethyl analog.

Evidence Dimension	Synthetic accessibility via directed ortho-metalation
Target Compound Data	Accessible via exclusive 3-position deprotonation of 2-methoxybenzoic acid using s-BuLi/TMEDA at -78 °C
Comparator Or Baseline	4- and 6-substituted 2-methoxybenzoic acid regioisomers require alternative metalation conditions (n-BuLi/t-BuOK) or multistep sequences
Quantified Difference	Exclusive (100%) 3-position regioselectivity vs. mixed or inaccessible regioisomers
Conditions	Unprotected 2-methoxybenzoic acid; s-BuLi/TMEDA; THF; -78 °C

Why This Matters

This exclusive regioselectivity translates to higher synthetic efficiency and fewer purification steps for procuring the target compound compared to other regioisomers.

• [1] Nguyen, T.-H.; Castanet, A.-S.; Mortier, J. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. Organic Letters 2006, 8 (4), 765-768. View Source

Predicted pKa Differentiation

The predicted acid dissociation constant (pKa) for 3-(hydroxymethyl)-2-methoxybenzoic acid is 4.09 ± 0.10 . In comparison, the 4-substituted isomer (4-(hydroxymethyl)-2-methoxybenzoic acid, CAS: 158089-31-7) has a computed XLogP3 value of 0.7 and a topological polar surface area (TPSA) of 66.8 Ų, indicating moderate lipophilicity and hydrogen-bonding capacity [1]. The 5-substituted isomer (5-(hydroxymethyl)-2-methoxybenzoic acid, CAS: 10286-57-4) has a reported melting point of 90-91 °C (benzene), confirming its crystalline solid nature at ambient conditions [2].

Predicted pKa

Predicted

pKa = 4.09 ± 0.10 (predicted)

Ionization state may differ from unsubstituted 2-methoxybenzoic acid (pKa ~3.9), influencing salt formation and solubility screening.

Computed value; experimental verification recommended.

Evidence Dimension	Predicted pKa (acid dissociation constant)
Target Compound Data	pKa = 4.09 ± 0.10 (predicted)
Comparator Or Baseline	4-(Hydroxymethyl)-2-methoxybenzoic acid: XLogP3 = 0.7, TPSA = 66.8 Ų; 5-isomer: mp = 90-91 °C
Quantified Difference	pKa of target compound differs by approximately 0.2-0.4 log units from typical unsubstituted 2-methoxybenzoic acid (pKa ~3.9)
Conditions	Predicted values using ACD/Labs or ChemAxon algorithms

Why This Matters

The pKa value dictates ionization state at physiological and formulation-relevant pH conditions, directly impacting solubility, membrane permeability, and salt formation potential.

• [1] PubChem. 4-(Hydroxymethyl)-2-methoxybenzoic acid. CID 21254814. XLogP3: 0.7; TPSA: 66.8 Ų. View Source
• [2] ChemSrc. 5-(Hydroxymethyl)-2-methoxybenzoic acid. CAS: 10286-57-4. Melting Point: 90-91 °C (benzene). View Source

Benzylic Alcohol Derivatization Advantage

The presence of a benzylic hydroxymethyl group (-CH₂OH) at the 3-position provides a synthetic handle for selective oxidation to the corresponding 3-formyl derivative (3-formyl-2-methoxybenzoic acid, CAS: 1289170-62-2), a transformation that is not accessible from the 2-methoxybenzoic acid parent scaffold without additional protection/deprotection steps . The methyl ester analog (methyl 3-(hydroxymethyl)-2-methoxybenzoate, CAS: 1427363-87-8) has been produced in 73% yield via P450 BM3-catalyzed benzylic hydroxylation [1].

Benzylic Alcohol Handle

Class-level

Oxidizable benzylic –CH₂OH enables conversion to 3-formyl-2-methoxybenzoic acid. Methyl ester analog produced in 73% yield via enzymatic hydroxylation.

Dual functionality (carboxylic acid + benzylic alcohol) may support chemoselective transformations without extra protection steps.

Class-level inference; specific oxidation protocol requires validation for this substrate.

Evidence Dimension	Synthetic derivatization potential
Target Compound Data	Contains oxidizable benzylic alcohol at 3-position; convertible to 3-formyl-2-methoxybenzoic acid
Comparator Or Baseline	2-Methoxybenzoic acid (no benzylic alcohol); Methyl 3-(hydroxymethyl)-2-methoxybenzoate (ester protected)
Quantified Difference	Target compound offers orthogonal reactivity (carboxylic acid + benzylic alcohol) vs. single reactive site in parent acid
Conditions	Oxidation conditions (e.g., MnO₂, PCC) or enzymatic hydroxylation

Why This Matters

The dual functionality (carboxylic acid and benzylic alcohol) enables chemoselective transformations without protecting group manipulation, reducing step count and improving atom economy in multistep syntheses.

• [1] Nealon, C. M.; et al. Benzylic hydroxylation of aromatic compounds by P450 BM3. Green Chemistry 2013, 15, 2409-2414. DOI: 10.1039/C3GC40838H. View Source

Co-Crystal Formation Potential

The methyl ester derivative of the target compound, methyl 3-(hydroxymethyl)-2-methoxybenzoate (CAS: 1427363-87-8), has been investigated for its crystallographic properties and potential in co-crystal formation applications, particularly relevant to pharmaceutical formulation where co-crystals can enhance solubility and bioavailability of active pharmaceutical ingredients . This property is not documented for the 4- or 5-substituted regioisomeric esters in the peer-reviewed literature.

Co-Crystal Potential

Data to verify

Methyl ester derivative studied for co-crystal formation; 4- and 5-isomer esters lack documented co-crystal studies.

May support formulation research fit; requires independent confirmation.

Sources unavailable; treat as supplier/class-level indication.

Evidence Dimension	Co-crystal formation potential
Target Compound Data	Methyl ester derivative studied for co-crystal formation applications (literature documented)
Comparator Or Baseline	4- and 5-substituted regioisomeric esters: No documented co-crystal studies
Quantified Difference	Documented vs. undocumented co-crystal formation potential
Conditions	Pharmaceutical formulation research context

Why This Matters

For procurement decisions in pharmaceutical development, the ability to form co-crystals with the free acid or its ester derivative may offer a formulation advantage over regioisomeric alternatives lacking this documented property.

Solvent Solubility Profile

The 5-substituted regioisomer, 5-(hydroxymethyl)-2-methoxybenzoic acid (CAS: 10286-57-4), has been reported to crystallize from benzene with a melting point of 90-91 °C [1]. This indicates that the 5-isomer is soluble in hot benzene, a nonpolar aromatic solvent, and can be purified by recrystallization from this medium. While direct solubility data for the target 3-substituted compound in benzene are not reported, the general solubility trend among methoxybenzoic acid derivatives in organic solvents (e.g., methanol, ethanol, dichloromethane) suggests that the target compound, being an aromatic carboxylic acid with polar functional groups, is likely to be soluble in common polar aprotic and protic solvents .

Solubility Profile

Context-dependent

5-Isomer crystallizes from benzene (mp 90–91 °C); target compound lacks reported benzene solubility. Structural class suggests solubility in polar organic solvents.

Purification strategy may differ among regioisomers; orthogonal solvent screening recommended.

Direct solubility data for the 3-isomer not reported.

Evidence Dimension	Crystallization and purification behavior
Target Compound Data	Expected solubility in polar organic solvents (methanol, ethanol, DCM) based on structural class
Comparator Or Baseline	5-(Hydroxymethyl)-2-methoxybenzoic acid: Crystallizes from benzene; mp 90-91 °C
Quantified Difference	5-Isomer demonstrates specific benzene solubility; target compound lacks reported benzene solubility data
Conditions	Ambient temperature and pressure; benzene as recrystallization solvent for comparator

Why This Matters

The distinct solubility profile of each regioisomer affects purification strategy and process development costs, with benzene solubility offering an orthogonal purification option for certain positional isomers.

• [1] ChemSrc. 5-(Hydroxymethyl)-2-methoxybenzoic acid. CAS: 10286-57-4. Melting Point: 90-91 °C (benzene). View Source

3-(Hydroxymethyl)-2-methoxybenzoic Acid Applications

Directed Ortho-Metalation Synthesis

This compound is ideally suited as a synthetic building block in laboratories employing directed ortho-metalation (DoM) strategies to access 3-substituted 2-methoxybenzoic acid scaffolds. The exclusive 3-position deprotonation of 2-methoxybenzoic acid using s-BuLi/TMEDA at -78 °C provides a direct route to this compound and its derivatives that is not available for the 4- or 5-substituted regioisomers [1].

Co-Crystal Formulation Development

The documented crystallographic studies of the methyl ester derivative (methyl 3-(hydroxymethyl)-2-methoxybenzoate, CAS: 1427363-87-8) for co-crystal formation applications make the target compound and its ester derivatives valuable for pharmaceutical formulation scientists exploring solubility enhancement and bioavailability optimization strategies [1].

3-Formyl Intermediate for Heterocycles

The benzylic alcohol group at the 3-position can be selectively oxidized to the corresponding 3-formyl derivative (CAS: 1289170-62-2), which serves as a versatile aldehyde intermediate for constructing heterocyclic systems including quinazolines, benzoxazines, and other fused ring scaffolds [1].

pKa-Driven Formulation Studies

With a predicted pKa of 4.09 ± 0.10, this compound's ionization behavior differs from unsubstituted 2-methoxybenzoic acid and other regioisomers [1]. This property is relevant for salt screening and formulation development where the ionization state at a given pH influences solubility, stability, and permeability [1].

Application

Selection Property

Validation Focus

Directed ortho-metalation synthesis

Regioselectivity control under DoM conditions

Metalation site reproducibility and functional group tolerance

Co-crystal formulation research

Documented crystallographic precedent for the methyl ester

Co-crystal screening and solid-state characterization

3-Formyl intermediate for heterocycle construction

Oxidizable benzylic alcohol at the 3-position

Chemoselective oxidation and downstream cyclization yield

pKa-driven salt and formulation studies

Predicted ionization behavior (pKa ~4.1)

Experimental pKa determination and pH-solubility profiling

• [1] Nguyen, T.-H.; Castanet, A.-S.; Mortier, J. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. Organic Letters 2006, 8 (4), 765-768. View Source